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Compound Focus: Pyrocatechol sulfate

CAS No.: 4918-96-1

Cat. No.: S616087

1. Chemical Identity and Properties Catechol sulfate, also known as pyrocatechol sulfate, is an organic
sulfuric acid derivative belonging to the class of phenylsulfates [1]. Its core structure consists of a benzene

ring with a sulfate group esterified to one of the two hydroxyl groups [2].

¢ IUPAC Name: (2-hydroxyphenyl)oxidanesulfonic acid [1]

¢ Chemical Formula: C6H605S [1]

e CAS Number: 4918-96-1 (free acid); 149-45-1 (sodium salt) [1] [3]

e Molecular Weight: 190.174 g/mol (free acid); 314.20 g/mol (sodium salt) [1] [3]

A related and commercially available compound used in research is sodium catechol sulfate (also known as
Tiron, with CAS 149-45-1), which has two sulfonate groups and is recognized for its metal-chelating and

antioxidant properties [3].

2. Analytical Methods and Detection Catechol sulfate can be identified and quantified in biological

samples, making it a potential biomarker for exposure or metabolic studies.

¢ Analytical Techniques: Liquid chromatography-mass spectrometry (LC-MS) is a primary method for
detecting catechol sulfate in biospecimens [1]. The Exposome-Explorer database, a resource for
biomarkers of exposure, lists entries for catechol sulfate, indicating its relevance in human
biomonitoring [1].

e Derivatization Strategy for HPLC/UV-Vis: While catechol itself contains a chromophore, chemical
derivatization is a common strategy to enhance the detection of compounds lacking strong
chromophores. A relevant protocol involves grafting a catechol group onto a target molecule to
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facilitate its analysis. The table below summarizes a derivatization method adapted from a study on
Gabapentin, which can be conceptually applied to other amines [4].

Table 1: Protocol for Derivatization of Amines with Catechol for Enhanced HPLC/UV Detection [4]

Protocol .

Details Parameters & Reagents

Step

Reaction Dissolve the target amine (e.qg., Coupling Agent: EDCI (1-Ethyl-3-(3-

Setup Gabapentin, 1 mmol) and dimethylaminopropyl)carbodiimide, 1.23 mmol).
dihydroxybenzene (Catechol, 1 Catalyst: DMAP (4-Dimethylaminopyridine, 1
mmol) in solvent. mmol).

Reaction Evacuate and purge the reaction = Reaction Time: ~24 hours (monitor by TLC).

Conditions vessel with inert gas (e.g.,

Argon). Stir the reaction mixture
at room temperature.

Reaction Use Thin-Layer Chromatography  Mobile Phase: Dichloromethane (DCM) : Methanol

Monitoring (TLC) to monitor reaction (90:10).
progression.

Work-up & Concentrate the reaction mixture  Purification Method: Silica gel column

Purification under reduced pressure. Purify chromatography. Eluent: DCM : Methanol (90:10).
the crude product.

3. Biological Significance and Pathways Catechol sulfate is a phase II metabolite, formed via the sulfation

of catechol, a process catalyzed by sulfotransferase (SULT) enzymes [5].

o Sulfation Pathway: The sulfation pathway is a critical biochemical route for the metabolism of
neurotransmitters (e.g., dopamine, noradrenaline), hormones, and xenobiotics [5] [6]. The enzyme
Catechol-O-methyltransferase (COMT) also metabolizes catecholamines, and there is interplay
between O-methylation and sulfation pathways for various substrates [5].

¢ Role in Neurodevelopment: Sulfation pathways are crucial during neurodevelopment. Sulfate is
required for modifying glycosaminoglycans in the brain (e.g., heparan sulfate) and for the inactivation
of neurotransmitters and thyroid hormone [6]. The diagram below outlines the core sulfation pathway
and its key components in the body.
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Diagram Title: Core Sulfation Pathway for Metabolite Formation

4. Research and Pre-clinical Applications Sodium catechol sulfate (Tiron) is utilized in laboratory research

due to its bioactivity.

¢ Antioxidant and Metal Chelation: Tiron is a cell-penetrating antioxidant that acts as a scavenger of

hydroxyl radicals and superoxide. It is a non-toxic chelating agent for various metals and has been

studied to alleviate acute metal poisoning in animals [3].
¢ In Vitro Protocols: The table below summarizes a standard cell-based assay protocol using Tiron.

Table 2: Example In Vitro Protocol for Assessing Antioxidant Effects [3]

Component Details

Cell Type Human Dermal Fibroblasts (HDF).

Treatment Tiron (0.2 mM) for 2 hours prior to or concurrent with an oxidative stressor (e.g., UVB
exposure).
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Component Details
Key Suppression of UVB-induced overexpression of matrix metalloproteinases (MMP-1
Readouts and MMP-3).

Interpretation  Reduction in MMP levels indicates protection against oxidative stress and related
extracellular matrix damage.

¢ In Vivo Protocol: In mouse models, such as an ovalbumin-induced airway inflammation model, Tiron
has been administered via oral gavage at a dose of 200 mg/kg. Measured outcomes include the
suppression of inflammatory markers like I1L-13, TGF-1, and NF-kB [3].

Experimental Protocols

Safety Note: Catechol is toxic and hazardous upon exposure [2]. Always consult Safety Data Sheets (SDS)
and conduct all work in a appropriately controlled laboratory environment using personal protective

equipment (PPE).

Protocol 1: Synthesis of Catechol-Grafted Chitosan (Cat-CS) for Biomaterial Applications [7] This

protocol is inspired by materials science applications, such as creating mucoadhesive drug delivery systems.

¢ Solution Preparation: Dissolve Chitosan (3.25 mmol) in distilled deionized water (DDW) containing
a small amount of acetic acid (e.g., 0.4 mL). Adjust the pH to approximately 4.5-5.0 using 1N NaOH.

e Catechol Conjugation: Add a solution of 3,4-dihydroxyhydrocinnamic acid (3.25 mmol in 5 mL DDW)
to the chitosan solution.

e Activation: In a separate container, dissolve the coupling agent EDC (N-(3-Dimethylaminopropyl)-N'-
ethylcarbodiimide hydrochloride, 3.25-6.49 mmol) in a 1:1 (v:v) mixture of DDW and ethanol. Add this
EDC solution dropwise to the chitosan-catechol mixture while stirring vigorously.

¢ Reaction: Stir the final reaction mixture at room temperature for 4 hours under controlled pH.

¢ Purification: Transfer the solution to a dialysis membrane (MWCO: 2,000) and dialyze against
acidified DDW (pH 5.0) for 2 days, followed by PBS for 4 hours, and finally DDW for 1 day.

e Product Isolation: Lyophilize the dialyzed solution to obtain the final Cat-CS polymer as a solid. The
degree of catechol conjugation can be determined using UV-Vis spectroscopy by measuring
absorption at 280 nm [7].

Key Takeaways for Researchers
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e Versatile Metabolite and Tool: Catechol sulfate serves as both a phase Il metabolite in
biomonitoring and, in its sodium salt form (Tiron), a useful research tool for studying oxidative stress
and metal chelation.

¢ Pathway Interplay: Be mindful of the interplay between sulfation (SULT) and methylation (COMT)
pathways when studying catechol-containing compounds in biological systems [5].

¢ Methodology Adaptation: The derivatization protocol for HPLC analysis [4] provides a adaptable
framework for analyzing compounds that are otherwise difficult to detect.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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